Cas no 103790-37-0 (Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate)
Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate is a synthetic organic compound featuring a thiophene core substituted with a 4-nitrophenoxy group at the 3-position and a methyl ester at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, facilitating nucleophilic aromatic substitution reactions, while the ester moiety offers versatility for hydrolysis or transesterification. Its well-defined molecular architecture ensures consistent performance in heterocyclic chemistry applications. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliable use in research and industrial processes.
103790-37-0 structure
Product Name:Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate
CAS No:103790-37-0
MF:C12H9NO5S
MW:279.268562078476
MDL:MFCD00202717
CID:235343
PubChem ID:2808276
Update Time:2025-05-28
Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate
- 2-Thiophenecarboxylicacid, 3-(4-nitrophenoxy)-, methyl ester
- Methyl 3-(4-nitrophenoxy)-2-thiophenecarboxylate
- AC1MDAJU
- ACMC-1BVR1
- CTK4A2389
- Oprea1_285468
- AKOS005074761
- MFCD00202717
- DTXSID60384570
- 103790-37-0
- 10H-363S
- 2-Thiophenecarboxylicacid,3-(4-nitrophenoxy)-,methyl ester
- methyl3-(4-nitrophenoxy)thiophene-2-carboxylate
-
- MDL： MFCD00202717
- Inchi： 1S/C12H9NO5S/c1-17-12(14)11-10(6-7-19-11)18-9-4-2-8(3-5-9)13(15)16/h2-7H,1H3
- InChI Key： RFBDROODMZKCQG-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)OC)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 279.02000
- Monoisotopic Mass: 279.020143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110
- XLogP3: 3.1
Experimental Properties
- Density: 1.401
- Melting Point: 102-104°C
- Boiling Point: 395.8°Cat760mmHg
- Flash Point: 193.2°C
- Refractive Index: 1.613
- PSA: 109.59000
- LogP: 3.75840
Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 169496-1mg |
Methyl 3-(4-nitrophenoxy)-2-thiophenecarboxylate |
103790-37-0 | 1mg |
$90.00 | 2023-09-05 | ||
| Matrix Scientific | 169496-5mg |
Methyl 3-(4-nitrophenoxy)-2-thiophenecarboxylate |
103790-37-0 | 5mg |
$105.00 | 2023-09-05 | ||
| Matrix Scientific | 169496-10mg |
Methyl 3-(4-nitrophenoxy)-2-thiophenecarboxylate |
103790-37-0 | 10mg |
$146.00 | 2023-09-05 | ||
| abcr | AB158284-500 mg |
Methyl 3-(4-nitrophenoxy)-2-thiophenecarboxylate, 90%; . |
103790-37-0 | 90% | 500 mg |
€678.60 | 2023-07-20 | |
| abcr | AB158284-1 g |
Methyl 3-(4-nitrophenoxy)-2-thiophenecarboxylate, 90%; . |
103790-37-0 | 90% | 1 g |
€1,312.80 | 2023-07-20 | |
| abcr | AB158284-500mg |
Methyl 3-(4-nitrophenoxy)-2-thiophenecarboxylate, 90%; . |
103790-37-0 | 90% | 500mg |
€678.60 | 2025-02-18 | |
| abcr | AB158284-1g |
Methyl 3-(4-nitrophenoxy)-2-thiophenecarboxylate, 90%; . |
103790-37-0 | 90% | 1g |
€1312.80 | 2025-02-18 | |
| A2B Chem LLC | AE19054-1mg |
Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate |
103790-37-0 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AE19054-5mg |
Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate |
103790-37-0 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AE19054-10mg |
Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate |
103790-37-0 | >90% | 10mg |
$240.00 | 2024-04-20 |
Methyl 3-(4-nitrophenoxy)thiophene-2-carboxylate Related Literature
-
1. Spirodienones. Part 5. The synthesis and reactions of N-sulphonylcyclohexadieniminesIan G. C. Coutts,Nicholas J. Culbert,Mark Edwards,John A. Hadfield,Donald R. Musto,Vasilios H. Pavlidis,David J. Richards J. Chem. Soc. Perkin Trans. 1 1985 1829
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